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Compound of Interest

Compound Name: 4-Nitrophthalic acid

Cat. No.: B020862

This guide provides in-depth health and safety information for 4-Nitrophthalic acid (CAS No.
610-27-5), tailored for researchers, scientists, and professionals in drug development. It covers
hazard identification, toxicological data, handling procedures, and emergency measures,
presenting quantitative data in structured tables and visualizing key processes.

Chemical Identification and Properties

4-Nitrophthalic acid is a light-yellow crystalline powder used as an intermediate in organic
synthesis, particularly in the manufacturing of dyes and pharmaceuticals.[1]
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Property Value Reference
CAS Number 610-27-5 [2]1[3][4]
Molecular Formula C8H5NO6 [4115][6]
Molecular Weight 211.13 g/mol [4161[7]
Synonyms p-NitrophthaIi(.: acid, 4-T\litro'- BI7E]
1,2-benzenedicarboxylic acid
Appearance Light-yellow powder [4151[7]
Melting Point 159 - 161 °C [41191[10]
Water Solubility 880 g/L [4]

pH

1 (10 g/L aqueous solution at
20°C)

[4]

Hazard Identification and GHS Classification

4-Nitrophthalic acid is classified as a hazardous substance under the Globally Harmonized

System (GHS).[3] The primary hazards are irritation to the skin, eyes, and respiratory system.

[2][3]9][11]
GHS Classification Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye " H319: Causes serious eye

Irritation

irritation

Specific Target Organ Toxicity
(Single Exposure)

3 (Respiratory tract irritation)

H335: May cause respiratory
irritation

References:[3][6][8][12]

GHS Pictogram:

e walt text
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Signal Word:Warning[3][4][6]
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Exposure to
4-Nitrophthalic Acid

{]xposure Route

Y 4 Y Y
Inhalation [Skin Contact) (Eye ContacD Cngestion
Immediate Action
A \
Move to Fresh Air Remove Contaminated Clothing Rinse with Water (15+ min) Rinse Mouth
Provide artificial respiration if needed Wash with Soap & Water Remove Contact Lenses DO NOT Induce Vomiting
\ \4

> Seek Immediate Medical Attention ¢
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Elimination
(Most Effective)

i

Substitution

Engineering Controls

(e.g., Fume Hood, Ventilation)

i

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment

(e.g., Gloves, Goggles, Respirator)
(Least Effective)

Hierarchy of Controls for 4-Nitrophthalic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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